Cas no 561307-71-9 (tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate)
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate
- tert-butyl 5-(3-methoxy-3-oxoprop-1-enyl)indole-1-carboxylate
- SCHEMBL1058916
- AKOS015899486
- tert-Butyl5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate
- CS-0453612
- Tert-butyl (E)-5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate
- 1H-Indole-1-carboxylic acid, 5-(3-methoxy-3-oxo-1-propenyl)-, 1,1-dimethylethyl ester
- A870013
- 561307-71-9
- A1-21552
- F18089
-
- MDL: MFCD13183417
- Inchi: 1S/C17H19NO4/c1-17(2,3)22-16(20)18-10-9-13-11-12(5-7-14(13)18)6-8-15(19)21-4/h5-11H,1-4H3/b8-6+
- InChI Key: IKUJMQAAEQJMKL-SOFGYWHQSA-N
- SMILES: O(C(N1C=CC2C=C(/C=C/C(=O)OC)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 301.13147
- Monoisotopic Mass: 301.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147142-1g |
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 95% | 1g |
$*** | 2023-03-31 | |
| Apollo Scientific | OR305224-250mg |
tert-Butyl 5-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]-1H-indole-1-carboxylate |
561307-71-9 | 250mg |
£370.00 | 2024-07-20 | ||
| TRC | B736935-2.5mg |
tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B736935-5mg |
tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 5mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B736935-25mg |
tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 25mg |
$ 210.00 | 2022-06-06 | ||
| Matrix Scientific | 210165-2.500g |
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate, 95% |
561307-71-9 | 95% | 2.500g |
$1816.00 | 2023-09-09 | |
| Chemenu | CM147142-1g |
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 95% | 1g |
$729 | 2021-08-05 | |
| Alichem | A199009896-1g |
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate |
561307-71-9 | 95% | 1g |
$697.08 | 2023-09-01 | |
| eNovation Chemicals LLC | D516454-250mg |
1H-Indole-1-carboxylic acid, 5-(3-methoxy-3-oxo-1-propenyl)-, 1,1-dimethylethyl ester |
561307-71-9 | 95% | 250mg |
$288 | 2024-06-05 | |
| eNovation Chemicals LLC | D516454-1g |
1H-Indole-1-carboxylic acid, 5-(3-methoxy-3-oxo-1-propenyl)-, 1,1-dimethylethyl ester |
561307-71-9 | 95% | 1g |
$808 | 2024-06-05 |
tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate
Introduction to Tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate (CAS No. 561307-71-9) and Its Applications in Modern Chemical Biology
Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate, identified by the CAS number 561307-71-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a tert-butyl group and an allyloxy moiety in its molecular structure contributes to its distinctive chemical behavior, making it a valuable scaffold for further chemical modifications and biological investigations.
The indole core of Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate is a well-documented pharmacophore that exhibits a broad spectrum of biological activities. Indole derivatives have been extensively studied for their roles in modulating various cellular processes, including enzyme inhibition, receptor binding, and signal transduction pathways. The specific substitution pattern in this compound, particularly the 3-methoxypropenyl side chain, enhances its interactions with biological targets, making it a promising candidate for drug discovery and development.
In recent years, there has been a surge in research focused on developing novel indole-based compounds with enhanced bioavailability and improved pharmacokinetic profiles. The tert-butyl group in Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate not only provides steric stability but also influences the compound's solubility and metabolic fate. These characteristics are critical for designing drugs that can effectively reach their target sites within the body while minimizing side effects.
One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for various diseases. For instance, indole derivatives have shown promise in the treatment of neurological disorders, cancer, and inflammatory conditions. The allyloxy group in the molecule can participate in hydrogen bonding and hydrophobic interactions, which are essential for binding to biological macromolecules such as proteins and enzymes. This interaction is pivotal for designing molecules that can selectively inhibit or activate specific biological pathways.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate with unprecedented accuracy. These computational tools have been instrumental in identifying optimal analogs with improved efficacy and reduced toxicity. By leveraging these technologies, scientists can accelerate the discovery process and bring novel therapeutics to market more efficiently.
The synthesis of Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex indole core efficiently. These synthetic strategies not only showcase the ingenuity of organic chemists but also provide valuable insights into developing scalable production processes for biologically active compounds.
The pharmacological profile of Tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-y)-indole carboxylic acid tert-butylester (CAS No. 56130771) has been thoroughly investigated through both in vitro and in vivo studies. Preliminary findings suggest that this compound exhibits potent activity against several disease models, including cancer cell lines and inflammatory conditions. The ability to modulate key signaling pathways has made it an attractive candidate for further preclinical development. Additionally, its structural features offer opportunities for derivatization, allowing researchers to fine-tune its biological properties for specific therapeutic applications.
In conclusion, Tert-butyl 5-(3-methoxypropenoyl)-indole carboxylic acid tert-butylester (CAS No. 56130771) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with its promising biological activities, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing some of the most pressing medical challenges of our time.
561307-71-9 (tert-Butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-indole-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)